N-(4-fluorophenyl)-2-(8-quinolinylthio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-quinolin-8-ylsulfanylacetamide
• InChI: InChI=1S/C17H13FN2OS/c18-13-6-8-14(9-7-13)20-16(21)11-22-15-5-1-3-12-4-2-10-19-17(12)15/h1-10H,11H2,(H,20,21)
• InChI Key: PHVVSGMZNLEHAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)SCC(=O)NC3=CC=C(C=C3)F)N=CC=C2
• Molecular Formula: C17H13FN2OS
• Molecular Weight: 312.4 g/mol

Description

N-(4-fluorophenyl)-2-(8-quinolinylthio)acetamide, commonly known as FQ, is a synthetic compound with potential therapeutic applications. It belongs to the class of quinoline derivatives and has been extensively studied for its biological properties. The compound has shown promising results in various scientific research studies, making it a potential candidate for drug development.

Mechanism of Action

The exact mechanism of action of FQ is not fully understood. However, it has been reported to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2), lipoxygenase, and phosphodiesterase (PDE4). FQ has also been reported to induce apoptosis in cancer cells by activating the caspase pathway. The compound has shown potential as a modulator of various signaling pathways, such as the NF-κB pathway.
Biochemical and Physiological Effects
FQ has been reported to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). FQ has also been reported to inhibit the proliferation of cancer cells and induce apoptosis. The compound has shown potential as a neuroprotective agent by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

FQ has several advantages for lab experiments. It is a well-established compound with a known synthesis method. The compound has shown promising results in various in vitro and in vivo studies, making it a potential candidate for drug development. However, FQ also has some limitations for lab experiments. The compound has low solubility in water, which can make it challenging to use in some experiments. Additionally, the compound has not been extensively studied for its toxicity, which could be a potential limitation for its use in drug development.

Future Directions

For the study of FQ include further investigation of its mechanism of action, potential use in the treatment of neurodegenerative diseases, and its toxicity.

Synthesis Methods

The synthesis of FQ involves the reaction between 4-fluoroaniline and 8-hydroxyquinoline in the presence of thionyl chloride. The resulting product is then reacted with acetic anhydride and thioacetic acid to obtain FQ. The synthesis method is well-established and has been reported in various scientific literature.

Scientific Research Applications

FQ has been extensively studied for its biological properties and has shown potential therapeutic applications. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial activities. FQ has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. The compound has shown promising results in various in vitro and in vivo studies, making it a potential candidate for drug development.